Cas no 90930-64-6 (vobparicine)

• Product Name: vobparicine
• CAS No: 90930-64-6
• MF: C₃₉H₄₄N₄O₂
• MW: 600.792269706726
• CID: 2002038
• Update Time: 2025-03-10

vobparicine Chemical and Physical Properties

Names and Identifiers

• vobparicine
• Vobasan-17-oic acid, 3-[[(4E,5R,6Z)-4-ethylidene-1,4,5,7-tetrahydro-2,5-ethano-2H-azocino[4,3-b]indol-6(3H)-ylidene]methyl]-, methyl ester, (3α)- (9CI)
• Vobasan-17-oic acid, 3-[[(4E,5R,6Z)-4-ethylidene-1,4,5,7-tetrahydro-2,5-ethano-2H-azocino[4,3-b]indol-6(3H)-ylidene]methyl]-, methyl ester, (3α)-

• Inchi： 1S/C39H44N4O2/c1-5-23-20-42(3)35-19-31-27-11-7-9-13-33(27)40-37(31)25(17-29(23)36(35)39(44)45-4)18-30-26-15-16-43(21-24(26)6-2)22-32-28-12-8-10-14-34(28)41-38(30)32/h5-14,18,25-26,29,35-36,40-41H,15-17,19-22H2,1-4H3/b23-5+,24-6+,30-18+/t25-,26-,29+,35+,36-/m0/s1
• InChI Key： HAQRVKGZOXRLGV-HECXMLBQSA-N
• SMILES： C12NC3C=CC=CC=3C=1CN1CC[C@H](/C/2=C\[C@H]2C3NC4C=CC=CC=4C=3C[C@@H]3[C@H]([C@@H](/C(/CN3C)=C/C)C2)C(OC)=O)/C(=C/C)/C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• XLogP3: 3.352

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 17.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids Vobasan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids